Cas no 2248316-90-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-1-carboxylate
• CAS No: 2248316-90-5
• MF: C₁₉H₁₄FNO₄
• MW: 339.317168712616
• CID: 6615927
• PubChem ID: 165719545
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248316-90-5
• EN300-6518356
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-1-carboxylate

• Inchi： 1S/C19H14FNO4/c20-13-7-5-12(6-8-13)11-19(9-10-19)18(24)25-21-16(22)14-3-1-2-4-15(14)17(21)23/h1-8H,9-11H2
• InChI Key： BCXVGYUQDNVBMC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1

Computed Properties

• Exact Mass: 339.09068609g/mol
• Monoisotopic Mass: 339.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-1-carboxylate (CAS No. 2248316-90-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-1-carboxylate (CAS No. 2248316-90-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, including a cyclopropane ring and a fluorinated benzene moiety. The combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-1-carboxylate is particularly noteworthy. The isoindole core is a common scaffold found in many biologically active molecules, contributing to its potential as a therapeutic agent. The presence of the cyclopropane ring adds rigidity to the molecule, which can influence its conformational flexibility and binding properties. Additionally, the fluorine atom in the benzene ring can enhance the compound's lipophilicity and metabolic stability, both of which are crucial for drug design.

In the context of pharmaceutical research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-1-carboxylate has been studied for its potential as a drug candidate. Recent studies have shown that this compound exhibits promising antitumor activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

Moreover, the pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-1-carboxylate have been extensively evaluated. Preclinical studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-1-carboxylate has also been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving coupling reactions and cyclization steps. One notable synthetic method involves the use of palladium-catalyzed cross-coupling reactions to construct the key carbon-carbon bonds in the molecule. This approach not only enhances the efficiency of the synthesis but also allows for the introduction of functional groups that can be further modified to fine-tune the compound's properties.

In addition to its potential as an antitumor agent, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-carboxylic acid ester has shown promise in other therapeutic areas. For example, preliminary studies suggest that it may have anti-inflammatory properties by modulating key inflammatory mediators such as cytokines and chemokines. This dual functionality makes it an attractive candidate for developing multifunctional drugs that can address multiple disease targets simultaneously.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]cyclopropane-carboxylic acid ester has also been assessed through extensive toxicological studies. These studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl < spanstyle= " font - weight :bold; " > 1 - [ ( 4 - fluorophenyl ) methyl ] cyclopropane - carboxylic acid ester (CAS No. 2248316 - 90 - 5) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and potential clinical use. p > article > response >